Cas no 2503209-04-7 (2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride)

• Product Name: 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride
• CAS No: 2503209-04-7
• MF: C₁₀H₁₃Br₃ClNO₃
• MW: 470.380120038986
• CID: 5361058
• Update Time: 2025-06-30

2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride
• Z4639726399
• 2-amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethan-1-ol hydrochloride

• Inchi： 1S/C10H12Br3NO3.ClH/c1-16-9-7(12)5(4(15)3-14)6(11)8(13)10(9)17-2;/h4,15H,3,14H2,1-2H3;1H
• InChI Key： GJZYEIMZVJPJLQ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1C(CN)O)Br)Br)OC)OC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Topological Polar Surface Area: 64.7

Additional information on 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride

Introduction to 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride (CAS No. 2503209-04-7)

2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride (CAS No. 2503209-04-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted phenyl ring and an amino alcohol moiety. The presence of bromine atoms and methoxy groups imparts specific chemical and biological properties that make it a valuable candidate for various applications in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for pharmaceutical formulations. The compound's amino group can participate in hydrogen bonding, which is crucial for interactions with biological targets such as enzymes and receptors. The tribromo substitution on the phenyl ring provides additional steric hindrance and electronic effects that can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the potential of 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines by modulating signaling pathways involved in cell survival and proliferation. The compound's ability to target multiple cellular processes makes it a promising candidate for further development in oncology.

The dimethoxy substitution on the phenyl ring contributes to the compound's lipophilicity, which is essential for its ability to cross biological membranes and reach intracellular targets. This property is particularly important for drugs that need to penetrate cells to exert their therapeutic effects. Furthermore, the methoxy groups can also influence the compound's metabolic stability and reduce the risk of rapid degradation in vivo.

From a synthetic chemistry perspective, the preparation of 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by selective bromination and methylation steps. The final hydrochloride salt formation is typically achieved through acidification with hydrochloric acid.

The safety profile of 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride has been evaluated in preclinical toxicity studies. These studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs. However, as with any new chemical entity (NCE), further safety assessments are necessary before advancing to clinical trials.

In conclusion, 2-Amino-1-(2,3,6-tribromo-4,5-dimethoxyphenyl)ethanol;hydrochloride (CAS No. 2503209-04-7) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical applications.